Cas no 762243-25-4 (5-(3-Fluorophenyl)cyclohexane-1,3-dione)

• Product Name: 5-(3-Fluorophenyl)cyclohexane-1,3-dione
• CAS No: 762243-25-4
• MF: C₁₂H₁₁FO₂
• MW: 206.212947130203
• MDL: MFCD11840286
• CID: 1068046
• PubChem ID: 21551719
• Update Time: 2025-05-26

5-(3-Fluorophenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluorophenyl)cyclohexane-1,3-dione
• AG-C-04724
• AK143005
• CTK7H2172
• MolPort-009-196-914
• SBB054231
• SureCN1779811
• Y5788
• CS-0012659
• AKOS017561930
• 1,3-Cyclohexanedione, 5-(3-fluorophenyl)-
• GCITYZWCVPHSGE-UHFFFAOYSA-N
• 5-(3-Fluoro-phenyl)-cyclohexane-1,3-dione
• SCHEMBL1779811
• 762243-25-4
• MFCD11840286
• 5-(3-Fluorophenyl)-1,3-cyclohexanedione
• DTXSID00615810

• MDL： MFCD11840286
• Inchi： 1S/C12H11FO2/c13-10-3-1-2-8(4-10)9-5-11(14)7-12(15)6-9/h1-4,9H,5-7H2
• InChI Key： GCITYZWCVPHSGE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 206.07430775g/mol
• Monoisotopic Mass: 206.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Boiling Point: 350.2±42.0°C at 760 mmHg

5-(3-Fluorophenyl)cyclohexane-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-(3-Fluorophenyl)cyclohexane-1,3-dione

5-(3-Fluorophenyl)cyclohexane-1,3-dione: A Comprehensive Overview

5-(3-Fluorophenyl)cyclohexane-1,3-dione (CAS No. 762243-25-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-(3-Fluorophenyl)cyclohexane-1,3-dione consists of a cyclohexane ring with a 1,3-dione functional group and a 3-fluorophenyl substituent. The presence of the fluorine atom imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These properties have been extensively studied to understand the compound's potential as a lead molecule in drug discovery.

Recent research has highlighted the pharmacological potential of 5-(3-Fluorophenyl)cyclohexane-1,3-dione. Studies have shown that this compound possesses anti-inflammatory and analgesic properties, making it a promising candidate for the development of new treatments for conditions such as arthritis and chronic pain. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 5-(3-Fluorophenyl)cyclohexane-1,3-dione has demonstrated potential as an antitumor agent. Preclinical studies have shown that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

The synthesis of 5-(3-Fluorophenyl)cyclohexane-1,3-dione has been optimized using various synthetic routes to improve yield and purity. One common approach involves the condensation of 3-fluorobenzaldehyde with cyclohexanone followed by oxidation to form the 1,3-dione. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for producing this compound on a larger scale.

The pharmacokinetic properties of 5-(3-Fluorophenyl)cyclohexane-1,3-dione have been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Additionally, its low toxicity profile makes it a safe candidate for further preclinical and clinical evaluation.

To further explore the therapeutic potential of 5-(3-Fluorophenyl)cyclohexane-1,3-dione, ongoing research is focusing on optimizing its pharmacological properties through structural modifications. For example, the introduction of additional functional groups or changes in the substituent positions can enhance its potency and selectivity towards specific biological targets. These efforts aim to develop more effective and targeted therapies for various diseases.

In conclusion, 5-(3-Fluorophenyl)cyclohexane-1,3-dione (CAS No. 762243-25-4) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug discovery and development. Continued research into this compound is expected to yield significant advancements in the treatment of inflammatory diseases and cancer.